molecular formula C8H8N2O2S B8687859 2-Amino-4-ethoxy-5-formylthiophene-3-carbonitrile CAS No. 105558-87-0

2-Amino-4-ethoxy-5-formylthiophene-3-carbonitrile

Cat. No.: B8687859
CAS No.: 105558-87-0
M. Wt: 196.23 g/mol
InChI Key: RBSQDXIVISSZSM-UHFFFAOYSA-N
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Description

2-Amino-4-ethoxy-5-formylthiophene-3-carbonitrile is a useful research compound. Its molecular formula is C8H8N2O2S and its molecular weight is 196.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

105558-87-0

Molecular Formula

C8H8N2O2S

Molecular Weight

196.23 g/mol

IUPAC Name

2-amino-4-ethoxy-5-formylthiophene-3-carbonitrile

InChI

InChI=1S/C8H8N2O2S/c1-2-12-7-5(3-9)8(10)13-6(7)4-11/h4H,2,10H2,1H3

InChI Key

RBSQDXIVISSZSM-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C(SC(=C1C#N)N)C=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

168 parts of 2-amino-3-cyano-4-ethoxythiophene (Example 1) are dissolved in 500 parts of dimethylformamide, and 200 parts of phosphoryl trichloride are added dropwise to the stirred solution. The reaction is exothermic, and the rate of dropwise addition is adjusted so that the temperature of the reaction mixture does not exceed 50° C. Stirring is continued for 4 hours at 50° C., 50 parts of ice are added, and the mixture is stirred until a clear solution has formed. This solution is run into 2000 parts of 12.5% strength sodium hydroxide solution and the temperature is kept at 20°-30° C. Stirring is continued for 8 hours at room temperature, after which the product is filtered off under suction, washed with water and dried. 185 parts of 2-amino-3-cyano-4-ethoxy-5-formylthiophene are obtained. A sample recrystallized from pentanol melts at 245°-246° C. and has the following analytical values:
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